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Compound of Interest

Compound Name: Isopropylmethyldichlorosilane

Cat. No.: B100586 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and storage

of reactive chemical intermediates are paramount. Isopropylmethyldichlorosilane (CAS No.

18236-89-0) is a highly flammable and corrosive organochlorosilane that requires stringent

safety protocols to mitigate risks. This guide provides a comprehensive overview of its chemical

properties, handling procedures, storage requirements, and emergency response.

Chemical and Physical Properties
Isopropylmethyldichlorosilane is a transparent, corrosive liquid.[1] It is highly flammable and

reacts with moisture, including atmospheric humidity, to produce hydrochloric acid, contributing

to its corrosive nature.[2] Understanding its physical and chemical properties is the first step in

safe handling.

Property Value Source

Molecular Formula C4H10Cl2Si [1]

Molecular Weight 157.11 g/mol [1]

Appearance Transparent liquid [1]

Boiling Point 121 °C [1]

Flash Point 14 °C (59 °F) [1][3]

Density 1.033 g/mL [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
This chemical is classified as highly flammable, corrosive, and harmful if swallowed or inhaled.

[4][5] It can cause severe skin burns and serious eye damage.[2][4][5] Therefore, a

comprehensive personal protective equipment (PPE) strategy is crucial.

Minimum PPE Requirements:

Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are

mandatory.[2] A face shield worn over the goggles is required to protect against splashes and

potential exothermic reactions.[2] Contact lenses should not be worn when handling this

chemical.[2]

Skin and Body Protection:

Gloves: Neoprene or Nitrile rubber gloves are recommended.[2] Due to the lack of specific

breakthrough time data, it is advisable to double-glove and change gloves immediately

upon any sign of contamination.[2]

Lab Coat: A flame-resistant (FR) lab coat, such as one made of Nomex®, should be worn

over cotton clothing.[2] Polyester or acrylic fabrics should be avoided.[2] The lab coat must

be kept fully buttoned.[2]

Clothing and Footwear: Full-length pants and closed-toe shoes are required to ensure no

skin is exposed.[2]

Respiratory Protection: If working outside a certified chemical fume hood or if exposure limits

may be exceeded, a NIOSH-approved full-face respirator with an organic vapor/acid gas

cartridge is necessary.[2] A formal respiratory protection program, including fit testing and

medical evaluation, is required for all respirator use.[2]

Experimental Protocols: Safe Handling Procedures
Adherence to strict, methodical procedures is critical when working with

Isopropylmethyldichlorosilane. The following workflow outlines the essential steps for safe

handling.
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Preparation Phase

Handling Phase

Post-Handling Phase

Prepare Work Area:
- Remove flammables

- Ensure proper ventilation
- Ground equipment

Don Required PPE:
- Goggles & Face Shield

- FR Lab Coat
- Chemical-Resistant Gloves

Verify Spill Kit & Fire Extinguisher:
- Dry sand/absorbent pads

- Class B extinguisher

Chemical Transfer:
- Use non-sparking tools

- Transfer slowly to minimize splashing
- Keep container tightly closed

Proceed to handling

Perform Experiment:
- Conduct in a certified fume hood
- Monitor for exothermic reactions

Decontaminate:
- Clean work surfaces

- Properly handle waste

Experiment complete

Remove PPE:
- Follow proper doffing procedure

Wash Hands Thoroughly
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Spill Occurs Evacuate Immediate Area
& Alert Personnel

Assess Spill Size
& Location

Small & Contained SpillSmall

Large or Uncontained Spill

Large

Contain & Absorb:
- Use dry sand or inert absorbent

- Use non-sparking tools

Call Emergency Response / EHS

Collect & Dispose:
- Place in a sealed container
- Label for hazardous waste

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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